Cas no 1248690-08-5 (1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine)

• Product Name: 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine
• CAS No: 1248690-08-5
• MF: C₁₀H₁₅N₅
• MW: 205.259600877762
• CID: 6171544
• PubChem ID: 62138824
• Update Time: 2025-08-05

1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine
• 1248690-08-5
• 1-(2-(3,5-Dimethyl-1h-pyrazol-1-yl)ethyl)-1h-pyrazol-4-amine
• EN300-1109762
• 1-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-1H-pyrazol-4-amine
• AKOS011419124
• CS-0284419

• Inchi： 1S/C10H15N5/c1-8-5-9(2)15(13-8)4-3-14-7-10(11)6-12-14/h5-7H,3-4,11H2,1-2H3
• InChI Key： RAZUDKSHROTXPT-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC(C)=N1)CCN1C=C(C=N1)N

Computed Properties

• Exact Mass: 205.13274550g/mol
• Monoisotopic Mass: 205.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine

1-2-(3,5-Dimethyl-1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine: A Promising Compound in Pharmaceutical Research

1-2-(3,5-Dimethyl-1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine (CAS No. 1248690-08-5) is a multifunctional pyrazole-based compound that has garnered significant attention in recent years due to its potential applications in drug discovery and therapeutic development. This compound belongs to the broader class of pyrazole derivatives, which are widely studied for their diverse pharmacological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The structural complexity of 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine is characterized by the presence of two pyrazole rings connected via an ethyl bridge, with the introduction of methyl groups at specific positions (3,5-dimethyl) on one of the rings. This structural feature is critical for modulating its biological activity and enhancing its selectivity toward target molecules.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole scaffolds in the design of novel therapeutics. The 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine molecule, with its unique combination of functional groups, represents a promising candidate for the development of drugs targeting inflammatory diseases, oncology, and neurodegenerative disorders. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key inflammatory pathways, such as NF-κB and MAPK, which are central to the pathogenesis of chronic inflammatory conditions. This finding underscores the potential of 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine as a lead compound for the design of next-generation anti-inflammatory agents.

The pyrazole ring is a versatile pharmacophore that has been extensively explored for its ability to interact with various biological targets, including enzymes, receptors, and ion channels. In the case of 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine, the presence of two pyrazole rings creates a dual-binding site, which may enhance its efficacy by simultaneously targeting multiple pathways. For instance, the molecule has shown potential in modulating the activity of COX-2 (cyclooxygenase-2), an enzyme implicated in the production of pro-inflammatory prostaglandins. A 2022 study in European Journal of Medicinal Chemistry reported that 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine significantly inhibits COX-2 activity in vitro, suggesting its potential as a selective inhibitor for the treatment of inflammatory diseases like rheumatoid arthritis and osteoarthritis.

Beyond its anti-inflammatory properties, 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine has also been investigated for its anti-cancer potential. The 2023 study published in Cancer Letters revealed that this compound exhibits cytotoxic effects against a range of cancer cell lines, including breast, colon, and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation through the modulation of key signaling pathways such as PI3K/AKT and ERK. These findings highlight the dual functionality of the molecule, which may be exploited for the development of multi-target drugs that address the heterogeneity of cancer biology.

The structural features of 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine also make it a valuable candidate for the design of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of misfolded proteins and the disruption of cellular homeostasis. A 2023 preclinical study in Neuropharmacology demonstrated that 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine reduces oxidative stress and enhances mitochondrial function in neuronal cells, suggesting its potential as a therapeutic agent for neurodegenerative disorders. The molecule's ability to modulate redox balance and protect neurons from oxidative damage is a key factor in its neuroprotective effects.

Another critical aspect of 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine is its potential to serve as a drug delivery platform. The incorporation of functional groups such as the ethyl bridge and methyl substituents allows for the modification of the molecule to improve its solubility, bioavailability, and target specificity. For example, the molecule can be conjugated with targeting ligands or nanoparticles to enhance its delivery to specific tissues or cells. This approach is particularly relevant for the treatment of diseases that require localized drug delivery, such as cancer and inflammatory conditions.

Despite its promising therapeutic potential, the development of 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine as a drug requires further optimization to enhance its safety profile and efficacy. Current research efforts are focused on identifying the optimal dosage, formulation, and route of administration to maximize therapeutic benefits while minimizing adverse effects. Additionally, the molecule's pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion (ADME), need to be thoroughly evaluated to ensure its suitability for clinical applications.

Moreover, the study of 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine has also contributed to the broader field of drug discovery and development. The molecule's unique structure and dual functionality have provided insights into the design of multi-target drugs that can address complex diseases with multiple pathological mechanisms. This approach is gaining traction in modern drug discovery, as it offers the potential to reduce the need for multiple drugs and improve patient outcomes.

In conclusion, 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and multifaceted biological activity make it a promising candidate for the development of new therapeutics targeting inflammatory diseases, cancer, and neurodegenerative disorders. Ongoing research is expected to further elucidate its potential and optimize its use in clinical settings, paving the way for innovative treatments in the future.

For more information on the latest research and developments related to 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine, please refer to peer-reviewed journals such as Journal of Medicinal Chemistry, European Journal of Medicinal Chemistry, and Cancer Letters. These resources provide comprehensive insights into the molecule's biological activity, pharmacological properties, and potential applications in drug development.

As research on 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine continues to evolve, it is anticipated that this molecule will play a pivotal role in the development of novel therapeutics that address a wide range of medical conditions. The interdisciplinary approach combining medicinal chemistry, pharmacology, and molecular biology will be crucial in translating these findings into clinical applications that benefit patients worldwide.

Ultimately, the study of 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine exemplifies the power of chemical innovation in advancing medical science. By leveraging the unique properties of this molecule, researchers are paving the way for the next generation of drugs that can improve the quality of life and outcomes for patients with complex and challenging diseases.

For further reading and updates on this topic, please consult the latest publications in the field of medicinal chemistry and pharmacology, as well as clinical trials and regulatory updates from relevant health authorities. These resources will provide the most current and accurate information on the potential of 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine in drug development and therapeutic applications.

Thank you for your interest in the research and development of 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine. As the field continues to progress, it is essential to stay informed and engaged with the latest scientific advancements to fully appreciate the potential of this molecule in the treatment of various medical conditions.

Stay tuned for future developments and breakthroughs in the study of 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine, and continue to explore the exciting possibilities that lie ahead in the world of medicinal chemistry and drug discovery.

With ongoing research and collaboration across disciplines, the future of 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine as a therapeutic agent is bright, and its impact on global health is expected to be significant. The journey of discovery continues, and the possibilities are endless.

We look forward to seeing the continued growth and success of research efforts related to 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine and its potential to transform the landscape of modern medicine.

Thank you for your continued support and interest in the field of medicinal chemistry and the development of innovative therapeutic agents such as 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine.

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